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Compound of Interest

Compound Name: 3,5-Diisopropylbromobenzene

Cat. No.: B1339613

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 3,5-Diisopropylbromobenzene. Adherence to these guidelines is
critical for ensuring personal safety and minimizing environmental impact.

. Hazard Identification and Personal Protective
Equipment (PPE)

3,5-Diisopropylbromobenzene is a halogenated aromatic compound that requires careful
handling in a controlled laboratory environment. The primary hazards associated with this and
structurally similar chemicals are summarized below. Appropriate PPE is mandatory for all
handling procedures.

Hazard Summary
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Hazard Type

Description

Health Hazards

Harmful if swallowed. Causes skin and serious

eye irritation. May cause respiratory irritation.[1]

Physical Hazards

The flammability of 3,5-

Diisopropylbromobenzene is not well-

documented, but similar aromatic bromides can

be combustible.

Environmental Hazards

Halogenated hydrocarbons can be persistent in

the environment and may be toxic to aquatic life.

| : . PPE) :

PPE Category

Minimum Requirement

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

To prevent skin contact, which

can cause irritation.

Body Protection

A standard laboratory coat is
mandatory. For larger
quantities or splash risks, a
chemical-resistant apron or

coveralls are recommended.

To protect skin from accidental
contact and prevent
contamination of personal

clothing.

Respiratory Protection

All handling of solid 3,5-
Diisopropylbromobenzene and
its solutions should be
conducted in a certified

chemical fume hood.

To prevent inhalation of dust or
vapors, which may cause

respiratory irritation.

Il. Quantitative Data

The following table summarizes key quantitative data for 3,5-Diisopropylbromobenzene. This

information is essential for safe handling, storage, and experimental planning.
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Property Value

Molecular Formula C12H17Br[2][3]

Molecular Weight 241.17 g/mol [2][3]

CAS Number 23058-81-3[2][3]

Appearance Yellow to colorless oil/liquid[4]
Boiling Point 78 to 82 °C at 1.0 Torr[4]

Room temperature (20 to 22 °C), sealed in a dry

Storage Temperature
place.[1][2][4]

lll. Experimental Protocols: Step-by-Step Guidance

A common application of 3,5-Diisopropylbromobenzene is in the formation of Grignard
reagents for use in organic synthesis. The following is a detailed methodology for this key
experiment.

Preparation of 3,5-Diisopropylphenylmagnesium
Bromide (a Grighard Reagent)

Objective: To synthesize a Grignard reagent from 3,5-Diisopropylbromobenzene for use in
subsequent chemical reactions.

Materials:

o 3,5-Diisopropylbromobenzene

e Magnesium turnings

e Anhydrous tetrahydrofuran (THF)

 lodine crystal (as an initiator)

¢ Round-bottom flask, condenser, and addition funnel (all flame-dried)

e Magnetic stirrer and stir bar
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 Inert atmosphere (Argon or Nitrogen)

Procedure:

Apparatus Setup: Assemble a flame-dried three-neck round-bottom flask equipped with a
magnetic stir bar, a condenser, and an addition funnel under an inert atmosphere.

Magnesium Activation: Place magnesium turnings in the flask. Briefly heat the flask with a
heat gun under a flow of inert gas to ensure all moisture is removed. Allow to cool to room
temperature.

Initiation: Add a small crystal of iodine to the magnesium turnings. The purple color of the
iodine will disappear as it reacts with the magnesium, indicating activation.

Preparation of the Bromide Solution: In the addition funnel, dissolve 3,5-
Diisopropylbromobenzene in anhydrous THF.

Grignard Reaction: Slowly add a small portion of the 3,5-Diisopropylbromobenzene
solution to the activated magnesium. The reaction should initiate, evidenced by a gentle
reflux and the disappearance of the iodine color.

Controlled Addition: Once the reaction has started, add the remaining 3,5-
Diisopropylbromobenzene solution dropwise from the addition funnel at a rate that
maintains a gentle reflux.

Completion of Reaction: After the addition is complete, continue to stir the reaction mixture at
room temperature or with gentle heating until the magnesium is consumed. The resulting
greyish solution is the Grignard reagent, 3,5-Diisopropylphenylmagnesium Bromide, which
can be used in subsequent synthetic steps.

IV. Operational and Disposal Plans
Handling and Storage Workflow

The following workflow outlines the key steps for the safe handling and storage of 3,5-

Diisopropylbromobenzene.
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Workflow for Handling and Storage of 3,5-Diisopropylbromobenzene

Receive Chemical

'

Inspect Container for Damage

'

Log into Chemical Inventory

'

Store in a Cool, Dry, Well-Ventilated Area

J

Wear Appropriate PPE

'

Work in a Chemical Fume Hood

'

Weigh and Dispense

'

Return to Storage

Click to download full resolution via product page

Caption: Workflow for Handling and Storage.
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Disposal Plan

Proper disposal of 3,5-Diisopropylbromobenzene and its waste is crucial. As a halogenated
hydrocarbon, it must be disposed of as hazardous waste.

Waste Segregation and Collection:

» Waste Container: Collect all waste containing 3,5-Diisopropylbromobenzene (including
unused product, contaminated consumables like pipette tips and gloves, and reaction
residues) in a designated, clearly labeled, and leak-proof hazardous waste container.

e Labeling: The container must be labeled with "Hazardous Waste," the full chemical name
"3,5-Diisopropylbromobenzene,” and the appropriate hazard pictograms.

e Segregation: Do not mix halogenated hydrocarbon waste with non-halogenated waste
streams to avoid costly disposal procedures.

Disposal Procedure:

o Storage of Waste: Store the sealed waste container in a designated and secure hazardous
waste accumulation area. This area should be cool, dry, and well-ventilated.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.

o Documentation: Provide the waste manifest and any other required documentation to the
disposal contractor.

Spill Response Plan

In the event of a spill, follow these steps:
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Spill Response Plan for 3,5-Diisopropylbromobenzene

Evacuate Non-Essential Personnel

:

Alert Others in the Area

:

Wear Appropriate PPE

:

Contain the Spill with Absorbent Material

:

Collect Contaminated Material into a Hazardous Waste Container

:

Decontaminate the Spill Area

:

Report the Spill to EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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